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Compound of Interest

Compound Name: 3-(4-nitrophenyl)-1H-pyrazole

Cat. No.: B1301765

A Comprehensive Technical Guide to 3-(4-
nitrophenyl)-1H-pyrazole

This technical guide provides an in-depth overview of 3-(4-nitrophenyl)-1H-pyrazole, a
heterocyclic organic compound of significant interest to researchers and professionals in drug
development and materials science. This document outlines its chemical properties, synthesis
protocols, and biological significance, presenting data in a clear and accessible format.

Chemical Identity and Properties

3-(4-nitrophenyl)-1H-pyrazole is a pyrazole derivative characterized by a nitrophenyl group
substituent. Its chemical structure is foundational to its reactivity and biological activity.

Table 1: Physicochemical Properties of 3-(4-nitrophenyl)-1H-pyrazole

Property Value Citation
Chemical Formula CoH7N30:2 [1][2]
Molecular Weight 189.17 g/mol [1][3]
Appearance Yellow needles [1]
Melting Point 192-198 °C [1]
Storage Conditions Store at 0-8 °C [1]
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Synthesis and Experimental Protocols

The synthesis of 3-(4-nitrophenyl)-1H-pyrazole and its derivatives can be achieved through
various established chemical reactions. A common and effective method involves the
cyclization of a chalcone precursor with hydrazine hydrate.

Experimental Protocol: Synthesis of 1H-3-(4-nitrophenyl)-5-(substituted phenyl) pyrazolines
This protocol is adapted from a general method for pyrazoline synthesis.[4]

Materials:

e 4-nitro substituted chalcone (I)

» Ethanol

e Hydrazine hydrate

Procedure:

Dissolve the 4-nitro substituted chalcone (1) in 25 ml of ethanol in a round-bottom flask.
e Add 0.02 mol of hydrazine hydrate to the solution.

o Reflux the reaction mixture for 2 hours.

 After reflux, cool the mixture and concentrate it under reduced pressure.

» Allow the concentrated solution to stand overnight.

o Collect the resulting solid product by filtration.

o Recrystallize the solid from ethanol to obtain the purified pyrazoline derivative.

A similar synthesis of 3,5-Dimethyl-4-(4'-Nitrophenyl)-1H-Pyrazole involves the reaction of a
dicarbonyl compound with hydrazine hydrate in ethanol, followed by heating under reflux.[5]
Another approach involves the reaction of chalcones with hydrazine hydrate in the presence of
formic acid.[6]
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Biological Activity and Applications

Pyrazole derivatives are a well-established class of compounds with a broad spectrum of
biological activities, making them attractive scaffolds for drug discovery.[7] 3-(4-
nitrophenyl)-1H-pyrazole and related structures have been investigated for various
therapeutic applications.

Derivatives of pyrazole are known to exhibit a range of pharmacological effects, including:

» Antimicrobial Activity: They have been synthesized and evaluated for their potential as
antibacterial and antifungal agents.[1][8]

» Anti-inflammatory and Analgesic Properties: The pyrazole nucleus is a key feature in several
anti-inflammatory drugs.[1]

e Anticancer Activity: Certain pyrazole derivatives have shown potent cytotoxicity against
human cancer cell lines.[9]

The presence of the nitrophenyl group can significantly influence the biological activity of the
pyrazole compound.[10]

Workflow and Pathway Visualization

To illustrate the logical progression from synthesis to application for 3-(4-nitrophenyl)-1H-
pyrazole derivatives, the following workflow diagram is provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 3-(4-Nitrophenyl)-1H-pyrazole | C9H7N302 | CID 2737071 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 3-(4-Nitrophenyl)-1H-pyrazole - CAS:20583-31-7 - Sunway Pharm Ltd [3wpharm.com]
4. ijicmas.com [ijcmas.com]

5. bio-protocol.org [bio-protocol.org]

6. 5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde | MDPI [mdpi.com]
7. mdpi.com [mdpi.com]

8. Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging
Activity of Some Novel Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1301765?utm_src=pdf-body-img
https://www.benchchem.com/product/b1301765?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/17340
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Nitrophenyl_-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Nitrophenyl_-1H-pyrazole
https://www.3wpharm.com/product/65697.html
https://www.ijcmas.com/vol-4-2/Dilesh%20Indorkar,%20et%20al.pdf
https://bio-protocol.org/exchange/minidetail?id=10560656&type=30
https://www.mdpi.com/1422-8599/2010/1/M650
https://www.mdpi.com/1420-3049/23/1/134
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272688/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272688/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» 9. Design, synthesis, biological activity evaluation of 3-(4-phenyl-1H-imidazol-2-yl)-1H-
pyrazole derivatives as potent JAK 2/3 and aurora A/B kinases multi-targeted inhibitors -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 10. pubs.aip.org [pubs.aip.org]

 To cite this document: BenchChem. [3-(4-nitrophenyl)-1H-pyrazole chemical formula and
molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301765#3-4-nitrophenyl-1h-pyrazole-chemical-
formula-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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